5,5-Dichloro-2-methyl-2-phenyl-pent-4-enoic acid

• IUPAC Name: 5,5-dichloro-2-methyl-2-phenylpent-4-enoic acid
• InChI: InChI=1S/C12H12Cl2O2/c1-12(11(15)16,8-7-10(13)14)9-5-3-2-4-6-9/h2-7H,8H2,1H3,(H,15,16)
• InChI Key: NJPDKVBMIPGAGJ-UHFFFAOYSA-N
• Canonical SMILES: CC(CC=C(Cl)Cl)(C1=CC=CC=C1)C(=O)O
• Molecular Formula: C12H12Cl2O2
• Molecular Weight: 259.12 g/mol
• CAS RN: 2014836-55-4

Description

5,5-Dichloro-2-methyl-2-phenyl-pent-4-enoic acid is a chemical compound with the CAS Number: 2014836-55-4. It has a molecular weight of 259.13. The compound is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The IUPAC name for this compound is 5,5-dichloro-2-methyl-2-phenylpent-4-enoic acid. The InChI code is 1S/C12H12Cl2O2/c1-12(11(15)16,8-7-10(13)14)9-5-3-2-4-6-9/h2-7H,8H2,1H3,(H,15,16). This code provides a specific string of characters that represents the 2D structure of the molecule.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. More specific physical and chemical properties such as melting point, boiling point, and solubility are not provided in the available resources.

Scientific Research Applications

Catalytic Activation and Synthesis

• Selenoxides have been investigated for their role as catalysts in the activation of hydrogen peroxide for the bromination of organic substrates, including compounds similar to 5,5-Dichloro-2-methyl-2-phenyl-pent-4-enoic acid. This demonstrates the potential for using specific catalysts to modify similar compounds in organic synthesis (Goodman & Detty, 2004).

Synthesis of Fluorinated Amino Acids

• Research on the stereoselective synthesis of γ-fluorinated α-amino acids using derivatives related to 5,5-Dichloro-2-methyl-2-phenyl-pent-4-enoic acid highlights the compound's relevance in the synthesis of biologically active molecules. This underscores the potential for creating valuable derivatives for pharmaceutical research (Laue et al., 2000).

Asymmetric Synthesis and Catalysis

• Studies on catalytic asymmetric chlorolactonization using structures akin to 5,5-Dichloro-2-methyl-2-phenyl-pent-4-enoic acid provide insights into the mechanisms of stereocontrol in organic synthesis, highlighting the role of specific catalysts in achieving enantioselectivity (Yousefi et al., 2013).

Friedel–Crafts Reaction

• The synthesis and reactions involving 2-Methyl-4-phenylpentanedioic anhydride, through Friedel–Crafts acylation, indicate the potential for 5,5-Dichloro-2-methyl-2-phenyl-pent-4-enoic acid in synthesizing complex organic frameworks. This could be particularly useful in the development of new materials or pharmaceutical compounds (Natekar & Samant, 2010).

Liquid Crystalline Compounds

• Research into the synthesis and characterization of calamitic liquid crystalline compounds based on derivatives of pentenoic acid, similar to 5,5-Dichloro-2-methyl-2-phenyl-pent-4-enoic acid, explores their potential applications in the development of new liquid crystal displays and materials (Qaddoura & Belfield, 2009).

Mechanism of Action

The mechanism of action of this compound is not specified in the available resources. The mechanism of action generally refers to how a compound interacts with biological systems, which is often determined through extensive biochemical and pharmacological studies.

Safety and Hazards

The compound is labeled with the signal word “Danger” and is associated with the hazard statements H302, H315, H318, and H335. These codes indicate that the compound can be harmful if swallowed, causes skin irritation, causes serious eye damage, and may cause respiratory irritation. Safety measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.